N-(4-chlorophenyl)-2-((6-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxyacetamide
• InChI: InChI=1S/C23H21ClN2O4/c24-18-5-7-19(8-6-18)25-23(28)15-30-22-14-29-20(11-21(22)27)13-26-10-9-16-3-1-2-4-17(16)12-26/h1-8,11,14H,9-10,12-13,15H2,(H,25,28)
• InChI Key: RRJUCTDXZHIUKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=CC(=O)C(=CO3)OCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C23H21ClN2O4
• Molecular Weight: 424.9 g/mol
• CAS No.: 898420-80-9

Description

N-(4-chlorophenyl)-2-((6-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide is a useful research compound. Its molecular formula is C23H21ClN2O4 and its molecular weight is 424.88. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antiapoptotic Activities

A novel anilidoquinoline derivative showed significant antiviral and antiapoptotic effects in vitro. It demonstrated a considerable decrease in viral load and increased survival in mice infected with Japanese encephalitis virus, indicating its potential therapeutic efficacy in treating viral infections (Joydeep Ghosh et al., 2008).

Antibacterial Activity

N-(4-Substituted phenyl)acetamides have been used as precursors for synthesizing various derivatives with antibacterial activities. Some synthesized hydrazone compounds showed good ability as growth inhibitors of Bacillus subtilis and Aspergillus niger at certain concentrations, suggesting their potential as antimicrobial agents (Trong Duc Le et al., 2018).

Antidepressant Activity

Molecular modelling studies led to the synthesis of a compound as a rigid analogue of the atypical antidepressant mianserin. This compound, alongside its derivatives, exhibited excellent atypical antidepressant activity, underscoring the importance of structural analogues in the development of new therapeutic agents (R. Griffith et al., 1984).

Antimicrobial Agents

Novel quinazolines have been synthesized and evaluated for their antimicrobial activities. These compounds were tested against several bacteria and fungi, with some showing promising results against standard drugs. This research demonstrates the potential of quinazoline derivatives in developing new antimicrobial treatments (N. Desai et al., 2007).

Antitumor Activity

A series of 3-benzyl-substituted-4(3H)-quinazolinones were synthesized and evaluated for their in vitro antitumor activity. Some compounds showed broad-spectrum antitumor activity, indicating the therapeutic potential of quinazolinone derivatives in cancer treatment (Ibrahim A. Al-Suwaidan et al., 2016).